2-(benzylthio)-N-(octahydrobenzo[b][1,4]dioxin-6-yl)acetamide

• IUPAC Name: N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-2-benzylsulfanylacetamide
• InChI: InChI=1S/C17H23NO3S/c19-17(12-22-11-13-4-2-1-3-5-13)18-14-6-7-15-16(10-14)21-9-8-20-15/h1-5,14-16H,6-12H2,(H,18,19)
• InChI Key: PGZNPSMMZWPWLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(CC1NC(=O)CSCC3=CC=CC=C3)OCCO2
• Molecular Formula: C17H23NO3S
• Molecular Weight: 321.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of BTODA is complex. It contains a total of 32 bonds, including 15 non-H bonds, 1 multiple bond, 1 rotatable bond, 1 double bond, 2 six-membered rings, 1 ten-membered ring, 1 secondary amide (aliphatic), and 2 ethers (aliphatic).

Scientific Research Applications

Synthesis and Antitumor Activity

A study focused on the synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which include structures similar to 2-(benzylthio)-N-(octahydrobenzo[b][1,4]dioxin-6-yl)acetamide, evaluated their potential antitumor activity against a variety of human tumor cell lines. Notably, derivatives bearing different heterocyclic rings demonstrated considerable anticancer activity against certain cancer cell lines, highlighting the potential of these compounds in cancer therapy (Yurttaş, Tay, & Demirayak, 2015).

Antimalarial and Antiviral Potential

Another research investigated the antimalarial activity of sulfonamide derivatives, including a structure involving a dioxin ring similar to the compound . These compounds exhibited significant in vitro antimalarial activity and were characterized by their ADMET properties. Theoretical calculations and molecular docking studies provided insights into their reactivity and interaction with antimalarial targets, suggesting a potential application in COVID-19 drug discovery (Fahim & Ismael, 2021).

Antimicrobial Activities

Research into N-(benzo[d]thiazol-2-yl)-2-((2,4'-dioxospiro[indoline-3, 2’-thiazolidin]-3'-yl)amino)acetamide derivatives demonstrated broad-spectrum antibacterial activity against various microorganisms. This suggests the utility of such compounds in developing new antibacterial agents, with specific derivatives showing potent efficacy against Gram-positive and Gram-negative bacteria (Borad, Bhoi, Parmar, & Patel, 2015).

Enzyme Inhibition for Therapeutic Applications

A study synthesized N-(6-arylbenzo[d]thiazol-2-yl)acetamides and evaluated them for various biological activities, including urease inhibition, which displayed significant activity. These findings are critical for developing therapeutics targeting diseases caused by urease-producing pathogens, indicating the versatility of such compounds in medicinal chemistry (Gull et al., 2016).

Photovoltaic Efficiency and Ligand-Protein Interactions

Investigations into benzothiazolinone acetamide analogs for their photochemical and thermochemical properties revealed potential applications in dye-sensitized solar cells (DSSCs) due to good light harvesting efficiency. Additionally, molecular docking studies on ligand-protein interactions suggested applications in designing novel therapies by targeting specific proteins (Mary et al., 2020).